Cas no 130208-38-7 (3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI))
130208-38-7 structure
Product Name:3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI)
CAS No:130208-38-7
MF:C10H10O
MW:150.210449695587
CID:102728
PubChem ID:16213775
Update Time:2025-04-18
3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI)
- (E)-1,1,1,3-tetradeuterio-4-phenylbut-3-en-2-one
- BENZALACETONE-D4
- 1,1,1,3-tetradeuterio-4-phenyl-but-3-en-2-one
- 517895_ALDRICH
- benzylideneacetone-d4
- d(4)-Benzalaceton
- trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4
- benzalacetone-d4, benzylideneacetone-d4
- DTXSID00584113
- 130208-38-7
- J-005761
- trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4, 97 atom % D
- SCHEMBL1332552
- (3E)-4-Phenyl(1,1,1,3-~2~H_4_)but-3-en-2-one
-
- Inchi: 1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-8H,1H3/b8-7+/i1D3,7D
- InChI Key: BWHOZHOGCMHOBV-UGHRQIHESA-N
- SMILES: O=C(C([2H])([2H])[2H])/C(/[2H])=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 150.098271922g/mol
- Monoisotopic Mass: 150.098271922g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.042
- Melting Point: 39-42 °C(lit.)
- Boiling Point: 260-262 °C(lit.)
- Flash Point: 150 °F
- Refractive Index: 1.563
- PSA: 17.07000
- LogP: 2.28880
3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI) Security Information
- Hazardous Material transportation number:UN 1325 4.1/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38-42/43
- Safety Instruction: 16-26-36
-
Hazardous Material Identification:
- Risk Phrases:R11
- Safety Term:S16-26-36
3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-229523-1 g |
trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4, |
130208-38-7 | 1g |
¥1,549.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-229523-1g |
trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4, |
130208-38-7 | 1g |
¥1549.00 | 2023-09-05 |
3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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